Levonorgestrel-4beta,5-oxide

• IUPAC Name: (1S,2R,6R,8R,11R,12S,15R,16S)-16-ethyl-15-ethynyl-15-hydroxy-7-oxapentacyclo[9.7.0.02,8.06,8.012,16]octadecan-5-one
• InChI: InChI=1S/C21H28O3/c1-3-19-10-7-14-13(15(19)9-11-20(19,23)4-2)8-12-21-16(14)5-6-17(22)18(21)24-21/h2,13-16,18,23H,3,5-12H2,1H3/t13-,14+,15+,16-,18+,19+,20+,21-/m1/s1
• InChI Key: QAADEDKZKKRMIM-HRCFVPAISA-N
• Canonical SMILES: CCC12CCC3C(C1CCC2(C#C)O)CCC45C3CCC(=O)C4O5
• Isomeric SMILES: CC[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@]2(C#C)O)CC[C@@]45[C@@H]3CCC(=O)[C@@H]4O5
• Molecular Formula: C21H28O3
• Molecular Weight: 328.4 g/mol
• CAS No.: 51267-65-3, 51267-67-5

Description

Levonorgestrel-4β,5-oxide is a metabolite of levonorgestrel, a synthetic progestogen widely used in hormonal contraceptives and emergency contraception. The 4β,5-oxide derivative arises via epoxidation of the parent compound, a process mediated by hepatic cytochrome P450 enzymes in rat liver microsomes . Its formation and inhibitory activity highlight its role in modulating xenobiotic metabolism, though its clinical relevance in humans remains less explored.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Norethisterone-4β,5-oxide

Norethisterone-4β,5-oxide, a structural analog of levonorgestrel-4β,5-oxide, shares a nearly identical steroidal backbone but differs in the absence of an ethynyl group at C17 (present in levonorgestrel). Both compounds are formed in rat liver microsomes and exhibit inhibitory effects on mEH and GST. Key findings include:

• However, the degree of inhibition may vary due to subtle structural differences, such as levonorgestrel’s ethynyl group influencing steric interactions with enzyme active sites .

Table 1: Comparative Overview of Levonorgestrel-4β,5-oxide and Norethisterone-4β,5-oxide

Property	Levonorgestrel-4β,5-oxide	Norethisterone-4β,5-oxide
Parent Compound	Levonorgestrel	Norethisterone
Key Structural Feature	C17 ethynyl group	C17 ketone group
Formation in Liver Microsomes	Yes	Yes
Inhibition of mEH/GST	Significant	Significant
Metabolic Stability	Likely low (epoxide reactivity)	Likely low
Reference

Other 5-Oxide Derivatives

While levonorgestrel-4β,5-oxide is a steroid-based epoxide, other 5-oxide compounds exhibit distinct biological activities and structural frameworks:

• Pyrazolo[5,1-c][1,2,4]benzotriazine 5-oxide (CGS9896): This non-steroidal compound acts as a GABAA receptor modulator, enhancing memory in murine models. Unlike levonorgestrel-4β,5-oxide, its 5-oxide group contributes to receptor binding rather than enzyme inhibition .
• 1,3-Dimethyllumazine 5-oxide: A heterocyclic compound involved in radical-mediated C-arylation reactions. Its 5-oxide group participates in redox chemistry, contrasting with levonorgestrel-4β,5-oxide’s role in steroidal metabolism .
• Phenozaxine Ethyl Ester Derivatives: These compounds, such as 6-chloro-5H-benzo[a]phenoxazine-5-one derivatives, are evaluated for drug-likeness via QSAR modeling. Their 5-oxide groups influence physicochemical properties (e.g., Log P, polar surface area), which differ markedly from levonorgestrel’s lipophilic steroid backbone .

Table 2: Functional Comparison with Other 5-Oxide Compounds

Compound Class	Primary Activity	Key Structural Feature	Relevance to Levonorgestrel-4β,5-oxide
Steroidal Epoxides	Enzyme inhibition (mEH/GST)	4β,5-oxide ring on steroid	Direct structural/functional analog
Benzotriazine Derivatives	GABA receptor modulation	Non-steroidal 5-oxide	Divergent biological target
Lumazine Derivatives	Redox-active intermediates	Heterocyclic 5-oxide	Contrasting chemical reactivity
Phenozaxine Derivatives	Drug-likeness profiling	Fused aromatic + 5-oxide	Methodological QSAR parallels
Reference

Mechanistic and Metabolic Insights

• Structural Reactivity: The 4β,5-oxide epoxide ring is inherently unstable, predisposing it to nucleophilic attack by glutathione (catalyzed by GST) or hydrolysis (catalyzed by mEH). This reactivity is shared with norethisterone-4β,5-oxide but differs from non-steroidal 5-oxide compounds, which exhibit alternative degradation pathways .